![molecular formula C10H15NO B041025 (R)-3-(methylamino)-1-phenylpropan-1-ol CAS No. 115290-81-8](/img/structure/B41025.png)
(R)-3-(methylamino)-1-phenylpropan-1-ol
Overview
Description
(R)-3-(methylamino)-1-phenylpropan-1-ol, also known as (R)-methamphetamine, is a chiral amphetamine derivative with a wide range of applications in scientific research. It is a potent stimulant drug with a unique pharmacological profile, which can be used to study the effects of psychostimulants on behavior and cognition. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for (R)-methamphetamine.
Scientific Research Applications
Synthesis of Antidepressants : Chiral derivatives of (R)-3-(methylamino)-1-phenylpropan-1-ol are important intermediates in the synthesis of antidepressants (Zhang et al., 2015).
Formation of Chiral Compounds : This compound can be used to synthesize chiral hexahydro-4-pyrimidinones and oxazolidines, which are important in chemical synthesis (Hajji et al., 2002).
Isotope Synthesis : It aids in the production of isotopically pure substances, such as in the synthesis of (R)-()- and (S)-(+)-2-amino-1-phenylpropane-3,3,3-d3 from phenylalanine (Gal, 1977).
Material Science Applications : The solubility, metastable zone width, induction period, and interfacial tension values of its hydrochloride form in ethanol are studied for material science applications (Zhu et al., 2011).
Enzymatic Resolution : It is used in the enzymatic resolution of derivatives, leading to the production of compounds like (S)-dapoxetine with high enantiomeric excess (Torre et al., 2006).
Antitumor Activity : Some derivatives show in vitro antitumor activity (Isakhanyan et al., 2016).
Autocatalysis : It can undergo enantioselective autocatalysis with high chemical yield and enantioselectivity (ShengJian et al., 1993).
Diastereoselective Synthesis : Efficient synthesis of diastereoselectively pure compounds using this compound is documented (Rangan et al., 2014).
Conformational Studies : The conformation of 1-alkyl-2-phenylpropan-1-ols is influenced by various molecular forces, impacting their biological activity (Takahashi et al., 2003).
Preparation of Oxazaphospholes : It's used as a chiral auxiliary in the preparation of diastereoisomerically pure oxazaphospholes (Rippert et al., 2000).
Stereochemical Studies : The stereoselectivity of its preparation depends on catalyst type and reaction conditions (Astrová et al., 2007).
Anti-Corrosion Activity : Ephedrine (2-(methylamino)-1-phenylpropan-1-ol) has anti-corrosion activity in certain conditions (Al-Baghdadi, 2017).
Complex Formation and Biological Activity : Different conformers in complexes influence their state in solutions and biological activity (Efimenko et al., 2009).
Enzymatic Demethylation Studies : Its role in enzymatic N-demethylation of tertiary amines is significant (Abdel-Monem, 1975).
Coordination Compounds : Its coordination compounds with palladium(II) have been studied (Bouquillon et al., 1999).
properties
IUPAC Name |
(1R)-3-(methylamino)-1-phenylpropan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO/c1-11-8-7-10(12)9-5-3-2-4-6-9/h2-6,10-12H,7-8H2,1H3/t10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXSDCGNHLFVSET-SNVBAGLBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC(C1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNCC[C@H](C1=CC=CC=C1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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